Cas no 2034237-39-1 (4-(4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}benzenesulfonyl)morpholine)

• Product Name: 4-(4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}benzenesulfonyl)morpholine
• CAS No: 2034237-39-1
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 6555673
• PubChem ID: 121170537
• Update Time: 2025-07-23

4-(4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}benzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}benzenesulfonyl)morpholine
• AKOS032459138
• (6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(4-(morpholinosulfonyl)phenyl)methanone
• 6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl-(4-morpholin-4-ylsulfonylphenyl)methanone
• 4-(4-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}benzenesulfonyl)morpholine
• 2034237-39-1
• F6512-0178

• Inchi： 1S/C17H20N4O4S/c22-17(19-7-8-21-15(13-19)5-6-18-21)14-1-3-16(4-2-14)26(23,24)20-9-11-25-12-10-20/h1-6H,7-13H2
• InChI Key： LIPCGIVTULCVMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CC2=CC=NN2CC1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 376.12052631g/mol
• Monoisotopic Mass: 376.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93.1Ų

Additional information on 4-(4-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}benzenesulfonyl)morpholine

Introduction to 4-(4-{4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carbonyl}benzenesulfonyl)morpholine (CAS No. 2034237-39-1)

4-(4-{4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carbonyl}benzenesulfonyl)morpholine, identified by its CAS number 2034237-39-1, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules characterized by their intricate structural framework and potential biological activities. The presence of multiple fused rings and functional groups makes it a promising candidate for further exploration in therapeutic applications.

The molecular structure of 4-(4-{4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carbonyl}benzenesulfonyl)morpholine incorporates a central pyrazolo[1,5-α]pyrazine core, which is flanked by a benzenesulfonyl group and a morpholine moiety. This unique arrangement of heterocyclic rings and functional groups contributes to its distinct chemical properties and potential biological interactions. The pyrazolo[1,5-α]pyrazine scaffold is known for its stability and versatility in medicinal chemistry, often serving as a key structural motif in the design of bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyrazolo[1,5-α]pyrazine core. This scaffold has been demonstrated to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The benzenesulfonyl group further enhances the molecular diversity and functionality of the compound, making it an attractive candidate for drug development. Additionally, the morpholine ring introduces an additional layer of complexity, which can influence both the solubility and bioavailability of the molecule.

One of the most compelling aspects of 4-(4-{4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carbonyl}benzenesulfonyl)morpholine is its potential as a lead compound for the development of novel therapeutic agents. The combination of its structural features and reported biological activities suggests that it may have applications in treating various diseases. For instance, studies have indicated that compounds with similar structural motifs can interact with specific biological targets involved in cancer progression and inflammation.

Recent research has highlighted the importance of understanding the molecular interactions between such compounds and their target proteins. Computational modeling and experimental techniques have been employed to elucidate the binding mechanisms of 4-(4-{4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carbonyl}benzenesulfonyl)morpholine with relevant biomolecules. These studies have provided valuable insights into how modifications to the core structure can enhance binding affinity and selectivity.

The synthesis of 4-(4-{4H,5H,6H,7H-pyrazolo[1,5-α]pyrazine-5-carbonyl}benzenesulfonyl)morpholine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been utilized to construct the complex heterocyclic framework efficiently. The development of novel synthetic routes not only facilitates access to this compound but also provides valuable tools for the synthesis of related molecules.

The pharmacokinetic properties of 4-(4-{4H,5H,6H,7H-pyrazolo[1，5-a]pyrazine}-5-carbonyl)benzenesulfonylmorpholine are also under investigation to optimize its therapeutic potential. Factors such as solubility、bioavailability、and metabolic stability are critical considerations in drug development. By modifying certain functional groups or employing prodrug strategies， researchers aim to enhance these properties， making the compound more effective in vivo.

In conclusion， CAS No 2034237-39-1 represents a structurally complex and biologically intriguing compound with significant potential in pharmaceutical applications。 Its unique combination of heterocyclic moieties and functional groups makes it a valuable asset for medicinal chemists。 Ongoing research efforts are focused on elucidating its mechanisms of action， optimizing its pharmacokinetic profile， and exploring its therapeutic efficacy。 As our understanding of molecular interactions continues to advance， compounds like CAS No 2034237-39-1 are poised to play a crucial role in the development of next-generation therapeutics。